N-[4-(2,3-Dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[4-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1,3-thiazol-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H25N3O2S/c1-3-19(26)25-11-9-16(10-12-25)21(27)24-22-23-20(14(2)28-22)18-8-7-15-5-4-6-17(15)13-18/h3,7-8,13,16H,1,4-6,9-12H2,2H3,(H,23,24,27)
• InChI Key: DEPQJXRFOOCQFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2CCN(CC2)C(=O)C=C)C3=CC4=C(CCC4)C=C3
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including an indene, a thiazole, and a piperidine. Indenes are polycyclic compounds that are composed of a benzene ring fused to a cyclopentene. Thiazoles are aromatic heterocycles that contain a five-membered C3NS ring. Piperidines are six-membered rings containing nitrogen.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a polycyclic system. The 3D structure of the molecule could be determined using techniques such as X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism would depend on the biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a drug, future studies might focus on improving its efficacy, reducing its side effects, or exploring new therapeutic applications.